[4-(4-METHOXYPHENYL)PIPERAZINO](3-METHYL-4-NITROPHENYL)METHANONE

• IUPAC Name: [4-(4-methoxyphenyl)piperazin-1-yl]-(3-methyl-4-nitrophenyl)methanone
• InChI: InChI=1S/C19H21N3O4/c1-14-13-15(3-8-18(14)22(24)25)19(23)21-11-9-20(10-12-21)16-4-6-17(26-2)7-5-16/h3-8,13H,9-12H2,1-2H3
• InChI Key: VJRVRNWSMDCPBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)OC)[N+](=O)[O-]
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol

Description

4-(4-METHOXYPHENYL)PIPERAZINOMETHANONE: is a complex organic compound that features a piperazine ring substituted with a methoxyphenyl group and a nitrophenylmethanone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-METHOXYPHENYL)PIPERAZINOMETHANONE typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the reaction of ethylenediamine with dihaloalkanes under basic conditions.

Substitution with Methoxyphenyl Group: The piperazine ring is then reacted with 4-methoxyphenyl halide in the presence of a base to introduce the methoxyphenyl group.

Introduction of the Nitrophenylmethanone Moiety: The final step involves the reaction of the substituted piperazine with 3-methyl-4-nitrobenzoyl chloride under anhydrous conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(4-METHOXYPHENYL)PIPERAZINOMETHANONE can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The nitro group can be reduced to an amine group.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as hydrogen gas (H₂) in the presence of a palladium catalyst (Pd/C) or sodium borohydride (NaBH₄) are used.

Substitution: Electrophilic substitution reactions often require catalysts like aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃).

Major Products

Oxidation: Formation of 4-(4-HYDROXYPHENYL)PIPERAZINOMETHANONE.

Reduction: Formation of 4-(4-METHOXYPHENYL)PIPERAZINOMETHANONE.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

4-(4-METHOXYPHENYL)PIPERAZINOMETHANONE has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical intermediate.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(4-METHOXYPHENYL)PIPERAZINOMETHANONE depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The exact molecular targets and pathways involved can vary based on the specific context of its use.

Comparison with Similar Compounds

Similar Compounds

4-(4-METHOXYPHENYL)PIPERAZINOMETHANONE: Similar structure but with an amino group instead of a nitro group.

4-(4-HYDROXYPHENYL)PIPERAZINOMETHANONE: Similar structure but with a hydroxyl group instead of a methoxy group.

Uniqueness

4-(4-METHOXYPHENYL)PIPERAZINOMETHANONE is unique due to the presence of both methoxy and nitro groups, which can impart distinct chemical and biological properties. These functional groups can influence the compound’s reactivity, solubility, and interaction with biological targets, making it a valuable compound for various research applications.